Cas no 111087-32-2 (1,3-Cyclohexanedione, 5-(1,1-dimethylethyl)-2-(2-pyridinyl)-)

• Product Name: 1,3-Cyclohexanedione, 5-(1,1-dimethylethyl)-2-(2-pyridinyl)-
• CAS No: 111087-32-2
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 1195703
• Update Time: 2024-08-02

1,3-Cyclohexanedione, 5-(1,1-dimethylethyl)-2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-(1,1-dimethylethyl)-2-(2-pyridinyl)-

• Inchi： 1S/C15H19NO2/c1-15(2,3)10-8-12(17)14(13(18)9-10)11-6-4-5-7-16-11/h4-7,10,14H,8-9H2,1-3H3
• InChI Key： GUEDFZDCGXALHQ-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C(C)(C)C)CC(=O)C1C1=NC=CC=C1

Computed Properties

• Exact Mass: 245.14167

Experimental Properties

• Density: 1.099±0.06 g/cm3(Predicted)
• Boiling Point: 402.7±45.0 °C(Predicted)
• PSA: 47.03
• pka: 1.98±0.25(Predicted)